6-Amino-4-[2-(sulfooxy)ethanesulfonyl]naphthalene-2-sulfonic acid

• CAS No.: 70763-93-8
• Molecular Formula: C12H13NO9S3
• Molecular Weight: 411.4 g/mol
• IUPAC Name: 6-amino-4-(2-sulfooxyethylsulfonyl)naphthalene-2-sulfonic acid
• InChI: InChI=1S/C12H13NO9S3/c13-9-2-1-8-5-10(24(16,17)18)7-12(11(8)6-9)23(14,15)4-3-22-25(19,20)21/h1-2,5-7H,3-4,13H2,(H,16,17,18)(H,19,20,21)
• InChI Key: IEUAMJLDLDVMHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C(C=C(C=C21)S(=O)(=O)O)S(=O)(=O)CCOS(=O)(=O)O)N

Description

6-Amino-4-[2-(sulfooxy)ethanesulfonyl]naphthalene-2-sulfonic acid is a complex organic compound that belongs to the class of naphthalenesulfonic acids These compounds are characterized by the presence of amino and sulfonic acid groups attached to a naphthalene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-4-[2-(sulfooxy)ethanesulfonyl]naphthalene-2-sulfonic acid typically involves the sulfonation of naphthalene derivatives followed by amination and further sulfonation steps. The process can be summarized as follows:

Sulfonation of Naphthalene: Naphthalene is first sulfonated using concentrated sulfuric acid to introduce sulfonic acid groups at specific positions on the naphthalene ring.

Amination: The sulfonated naphthalene is then subjected to amination reactions to introduce amino groups at desired positions.

Further Sulfonation: Additional sulfonic acid groups are introduced through further sulfonation reactions, often using reagents like chlorosulfonic acid or sulfur trioxide.

Industrial Production Methods

In an industrial setting, the production of this compound involves large-scale sulfonation and amination processes. These processes are carried out in reactors designed to handle the corrosive nature of the reagents and the high temperatures required for the reactions. The final product is purified through crystallization or other separation techniques